4-isopropyl-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide

• IUPAC Name: N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C21H26N2O3S/c1-4-21(24)23-12-11-17-5-8-19(13-18(17)14-23)22-27(25,26)20-9-6-16(7-10-20)15(2)3/h5-10,13,15,22H,4,11-12,14H2,1-3H3
• InChI Key: UIFYXOYXMKXJKI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC2=C(C1)C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

4-isopropyl-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. The compound has been synthesized using various methods and has shown promising results in several studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Molecular Interactions and Selectivity

A study on human carbonic anhydrases (hCAs) explored the molecular interactions between hCAs and a novel class of benzenesulfonamides. One compound, specifically targeting the brain-expressed hCA VII with remarkable inhibition and selectivity over other isoforms, demonstrated the potential of such compounds in therapeutic applications focusing on brain-related targets (Bruno et al., 2017).

Antitumor and Anticancer Properties

Some tetrahydroisoquinoline derivatives containing a benzenesulfonamide moiety have shown potent antitumor activity. These compounds were synthesized and evaluated for their in vitro antitumor activity, with several exhibiting greater potency and efficacy than Doxorubicin, a reference drug, suggesting their potential as novel anticancer agents (Alqasoumi et al., 2010).

Structural Properties and Enzyme Inhibition

Research into the structural properties of potent human carbonic anhydrase inhibitors bearing a 4-(cycloalkylamino-1-carbonyl)benzenesulfonamide moiety has led to the design of compounds with remarkable inhibition for hCA II and the brain-expressed hCA VII. These findings are crucial for developing new isoform-selective carbonic anhydrase inhibitors (Buemi et al., 2019).

Synthesis and Chemical Characterization

The facile preparation of 3-aryl-4-iodoisoquinolines from N-(o-Arylethynyl)benzyl p-toluenesulfonamides showcased a novel method for the preparation of isoquinoline derivatives under transition-metal-free conditions. This research contributes to the synthetic chemistry field by providing a new pathway for generating isoquinoline compounds with potential biological activities (Naruto et al., 2021).